Ethyl 5-[[2-(4-ethoxyphenyl)acetyl]amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[2-(4-ethoxyphenyl)acetyl]amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C25H23N3O5S/c1-3-32-18-12-10-16(11-13-18)14-20(29)26-23-21-19(15-34-23)22(25(31)33-4-2)27-28(24(21)30)17-8-6-5-7-9-17/h5-13,15H,3-4,14H2,1-2H3,(H,26,29)
• InChI Key: RGSIRWSSUMPWLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=C3C(=CS2)C(=NN(C3=O)C4=CC=CC=C4)C(=O)OCC
• Molecular Formula: C25H23N3O5S
• Molecular Weight: 477.5 g/mol

Description

This compound is a derivative of thiophene and pyridazine, which are both heterocyclic compounds. Thiophene derivatives are known to have various pharmacological characteristics.

Synthesis Analysis

The synthesis of such compounds often involves reactions with different nucleophiles and electrophiles. Enaminones, which are extremely stable species, are often used as precursors for the preparation of various organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using spectral information.

Chemical Reactions Analysis

The reactivity of such compounds is often due to the ambident nucleophilicity of enamines and electrophilicity of enones.

Scientific Research Applications

Synthesis and Reactions

Ethyl 5-[[2-(4-ethoxyphenyl)acetyl]amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate and related compounds have been synthesized with a focus on their potential antibacterial activities. For instance, the preparation of 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine as a starting material led to the development of novel thieno[2,3-c]pyridazines. These compounds were evaluated for their antibacterial properties, highlighting the chemical's relevance in the search for new antibacterial agents (Al-Kamali et al., 2014).

Synthesis and Herbicidal Activities

Herbicidal Applications

The compound's derivatives have also been explored for their herbicidal activities. A study on 4-(3-Trifluoromethylphenyl)pyridazine derivatives, which shares structural similarities with this compound, demonstrated significant herbicidal activities. These compounds were synthesized and evaluated through Spirodela polyrrhiza test and greenhouse test, showing potent herbicidal effects against dicotyledonous plants, comparable to commercial bleaching herbicides (Xu et al., 2008).

Synthesis and Antimicrobial Evaluation

Antimicrobial Evaluation

Further research into pyrimidine derivatives stemming from similar chemical frameworks has indicated the utility of these compounds in antimicrobial applications. The synthesis of new pyrimidine derivatives, including those related to this compound, and their subsequent antimicrobial evaluation underscored their potential in addressing microbial resistance and developing new therapeutic agents (Farag et al., 2008).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some thiophene derivatives have been found to have antimicrobial activity.

Future Directions

Thiophene and pyridazine derivatives are areas of active research due to their potential pharmacological applications. Future research may focus on synthesizing new derivatives and testing their biological activity.